![molecular formula C21H30N2O3S B3974890 N-[3-(dipropylamino)-2-hydroxypropyl]-N-phenylbenzenesulfonamide](/img/structure/B3974890.png)
N-[3-(dipropylamino)-2-hydroxypropyl]-N-phenylbenzenesulfonamide
Overview
Description
N-[3-(dipropylamino)-2-hydroxypropyl]-N-phenylbenzenesulfonamide, also known as DPBS, is a chemical compound that has been widely studied for its potential use in scientific research. DPBS is a sulfonamide derivative that has been found to have a variety of biochemical and physiological effects, making it a valuable tool in many areas of research.
Mechanism of Action
The exact mechanism of action of N-[3-(dipropylamino)-2-hydroxypropyl]-N-phenylbenzenesulfonamide is not fully understood, but it is believed to involve the modulation of ion channel activity. This compound has been shown to bind to specific sites on ion channels, which can lead to changes in the channel's activity. This can have a variety of downstream effects on cellular processes.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. For example, it has been shown to modulate the activity of voltage-gated potassium channels, which are important for regulating the excitability of neurons. This compound has also been found to inhibit the activity of certain enzymes, such as carbonic anhydrase.
Advantages and Limitations for Lab Experiments
One advantage of using N-[3-(dipropylamino)-2-hydroxypropyl]-N-phenylbenzenesulfonamide in lab experiments is that it is a relatively selective modulator of ion channel activity, meaning that it can be used to study specific channels without affecting others. However, one limitation of using this compound is that its effects can be variable depending on the specific ion channel being studied, which can make it difficult to draw general conclusions from experiments.
Future Directions
There are many potential future directions for research involving N-[3-(dipropylamino)-2-hydroxypropyl]-N-phenylbenzenesulfonamide. One area of interest is the development of more selective modulators of ion channel activity, which could lead to a better understanding of the role of these channels in various physiological processes. Additionally, there is potential for the use of this compound in the development of new drugs for the treatment of various diseases, such as epilepsy and chronic pain. Further research is needed to fully understand the potential applications of this compound in these areas.
Scientific Research Applications
N-[3-(dipropylamino)-2-hydroxypropyl]-N-phenylbenzenesulfonamide has been used in a variety of scientific research applications, including as a tool for studying the function of ion channels in cells. This compound has been found to modulate the activity of certain ion channels, which has led to its use in experiments aimed at understanding the role of these channels in various physiological processes.
properties
IUPAC Name |
N-[3-(dipropylamino)-2-hydroxypropyl]-N-phenylbenzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H30N2O3S/c1-3-15-22(16-4-2)17-20(24)18-23(19-11-7-5-8-12-19)27(25,26)21-13-9-6-10-14-21/h5-14,20,24H,3-4,15-18H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYLACAIWUYCANB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)CC(CN(C1=CC=CC=C1)S(=O)(=O)C2=CC=CC=C2)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H30N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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